4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
Brand Name:
Vulcanchem
CAS No.:
160858-31-1
VCID:
VC0222909
InChI:
InChI=1S/C17H16O6/c1-17(2,23-19)8-6-10-11-4-5-13(18)22-15(11)16(20-3)14-12(10)7-9-21-14/h4-9,19H,1-3H3/b8-6+
SMILES:
CC(C)(C=CC1=C2C=CC(=O)OC2=C(C3=C1C=CO3)OC)OO
Molecular Formula:
C120H179N35O28S
Molecular Weight:
316.3 g/mol
4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one
CAS No.: 160858-31-1
Main Products
VCID: VC0222909
Molecular Formula: C120H179N35O28S
Molecular Weight: 316.3 g/mol
| CAS No. | 160858-31-1 |
|---|---|
| Product Name | 4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one |
| Molecular Formula | C120H179N35O28S |
| Molecular Weight | 316.3 g/mol |
| IUPAC Name | 4-[(E)-3-hydroperoxy-3-methylbut-1-enyl]-9-methoxyfuro[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C17H16O6/c1-17(2,23-19)8-6-10-11-4-5-13(18)22-15(11)16(20-3)14-12(10)7-9-21-14/h4-9,19H,1-3H3/b8-6+ |
| Standard InChIKey | JUFMJFCBUMNBJS-SOFGYWHQSA-N |
| Isomeric SMILES | CC(C)(/C=C/C1=C2C=CC(=O)OC2=C(C3=C1C=CO3)OC)OO |
| SMILES | CC(C)(C=CC1=C2C=CC(=O)OC2=C(C3=C1C=CO3)OC)OO |
| Canonical SMILES | CC(C)(C=CC1=C2C=CC(=O)OC2=C(C3=C1C=CO3)OC)OO |
| Synonyms | 4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one 4-(3-hydroperoxy-3-methyl-1-butenyl)-9-methoxy-7H-furo(3,2-g)(1)benzopyran-7-one, (E)-isomer HOO-MBM-furocoumarin |
| PubChem Compound | 6440682 |
| Last Modified | Nov 11 2021 |
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